Cas no 2757895-50-2 (3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid
• CAS No: 2757895-50-2
• MF: C₁₅H₁₅N₃O₅
• MW: 317.296703577042
• CID: 6593531
• PubChem ID: 165752238
• Update Time: 2025-05-19

3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2757895-50-2
• 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid
• EN300-37101645

• Inchi： 1S/C15H15N3O5/c19-14(20)12-6-16-17-13(12)23-11-7-18(8-11)15(21)22-9-10-4-2-1-3-5-10/h1-6,11H,7-9H2,(H,16,17)(H,19,20)
• InChI Key： WILXUCDWYPPQRF-UHFFFAOYSA-N
• SMILES： O(C1=C(C(=O)O)C=NN1)C1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 317.10117059g/mol
• Monoisotopic Mass: 317.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid

Professional Introduction to 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic Acid (CAS No. 2757895-50-2)

3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid, with the CAS number 2757895-50-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its dual functionality derived from the azetidine and pyrazole moieties, make it a promising candidate for further exploration in drug discovery.

The chemical structure of 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid incorporates several key functional groups that contribute to its reactivity and potential biological effects. The presence of a benzyloxy carbonyl group provides stability and modularity, allowing for further derivatization and customization. Additionally, the azetidine ring introduces a rigid framework that can influence the molecule's interaction with biological targets. The pyrazole moiety, known for its versatility in medicinal chemistry, adds another layer of complexity and potential therapeutic benefits.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in pharmaceuticals. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound in question, 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid, is no exception and has been explored for its potential in various therapeutic contexts.

One of the most compelling aspects of this compound is its structural versatility. The combination of the azetidine and pyrazole rings creates a scaffold that can be modified to target specific biological pathways. For instance, modifications at the benzyloxy carbonyl group can alter the compound's solubility and metabolic stability, while changes to the azetidine ring can fine-tune interactions with enzymes or receptors. This flexibility makes it an attractive candidate for structure-based drug design.

The pharmacological profile of 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid has been investigated in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes involved in disease pathways. For example, preliminary data suggest that this compound may interfere with kinases and other enzymes implicated in cancer progression. Additionally, its ability to modulate inflammatory responses has been observed in in vitro assays, indicating its potential as an anti-inflammatory agent.

The synthesis of 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the azetidine ring followed by functionalization with the pyrazole moiety. The introduction of the benzyloxy carbonyl group is typically achieved through nucleophilic substitution or condensation reactions. Each step must be carefully controlled to avoid side reactions and ensure the desired product is obtained.

In terms of application, this compound holds promise for both therapeutic and research purposes. In drug discovery pipelines, it serves as a valuable intermediate for generating libraries of derivatives with tailored properties. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques. Furthermore, researchers may use this compound as a tool compound to study enzyme mechanisms or as a lead compound for further optimization.

The future direction of research on 3-({1-[(benzyloxy)carbonyl]azetidin-3-yl}oxy)-1H-pyrazole-4-carboxylic acid is likely to focus on enhancing its pharmacological properties through structural modifications. By leveraging computational methods such as molecular modeling and virtual screening, scientists can predict how different modifications will affect the compound's activity and selectivity. This approach can accelerate the discovery process and lead to more effective therapeutic agents.

Additionally, understanding the metabolic fate of this compound will be crucial for its development into a viable drug candidate. Studies on its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles will provide essential insights into its pharmacokinetics and safety profile. These studies are essential before moving from preclinical research to clinical trials.

The significance of heterocyclic compounds like 3-(1-[(benzyloxy)_carbonyl]azetidin-3--yl}_)-^-4-_-> cannot be overstated in modern pharmaceutical research. Their unique structural features offer unparalleled opportunities for designing molecules with specific biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.

In conclusion, 3-(_{-[()carbonyl]azetidin-3--yl})-^-4--> (CAS No.
2757895
50
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